Candesartan N2-glucuronide
Candesartan N2-glucuronide
A metabolite of Candesartan
Brand Name:
Vulcanchem
CAS No.:
180603-76-3
VCID:
VC0193047
InChI:
InChI=1S/C30H28N6O9/c1-2-44-30-31-20-9-5-8-19(28(40)41)21(20)35(30)14-15-10-12-16(13-11-15)17-6-3-4-7-18(17)26-32-33-34-36(26)27-24(39)22(37)23(38)25(45-27)29(42)43/h3-13,22-25,27,37-39H,2,14H2,1H3,(H,40,41)(H,42,43)/t22-,23-,24-,25?,27+/m1/s1
SMILES:
CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NN=NN5C6C(C(C(C(O6)C(=O)O)O)O)O)C(=O)O
Molecular Formula:
C30H28N6O9
Molecular Weight:
616.59
Candesartan N2-glucuronide
CAS No.: 180603-76-3
Impurities
VCID: VC0193047
Molecular Formula: C30H28N6O9
Molecular Weight: 616.59
Purity: > 95%
CAS No. | 180603-76-3 |
---|---|
Product Name | Candesartan N2-glucuronide |
Molecular Formula | C30H28N6O9 |
Molecular Weight | 616.59 |
IUPAC Name | 3-[[4-[2-[1-[(2S,3R,4R,5R)-6-carboxy-3,4,5-trihydroxyoxan-2-yl]tetrazol-5-yl]phenyl]phenyl]methyl]-2-ethoxybenzimidazole-4-carboxylic acid |
Standard InChI | InChI=1S/C30H28N6O9/c1-2-44-30-31-20-9-5-8-19(28(40)41)21(20)35(30)14-15-10-12-16(13-11-15)17-6-3-4-7-18(17)26-32-33-34-36(26)27-24(39)22(37)23(38)25(45-27)29(42)43/h3-13,22-25,27,37-39H,2,14H2,1H3,(H,40,41)(H,42,43)/t22-,23-,24-,25?,27+/m1/s1 |
SMILES | CCOC1=NC2=CC=CC(=C2N1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NN=NN5C6C(C(C(C(O6)C(=O)O)O)O)O)C(=O)O |
Description | A metabolite of Candesartan |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 1-[5-[4’-[(7-Carboxy-2-ethoxy-1H-benzimidazol-1-yl)methyl][1,1’-biphenyl]-2-yl]-2H-tetrazol-2-yl]-1-deoxy-α-D-glucopyranuronic Acid |
PubChem Compound | 46780161 |
Last Modified | Nov 11 2021 |
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